Cas no 1416218-77-3 (Methyl 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine-5-carboxylate)

• Product Name: Methyl 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine-5-carboxylate
• CAS No: 1416218-77-3
• MF: C₈H₆ClF₃N₂O₂
• MW: 254.593651294708
• CID: 6136316
• PubChem ID: 165753503
• Update Time: 2025-05-21

Methyl 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine-5-carboxylate
• EN300-37337794
• 1416218-77-3
• Methyl 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine-5-carboxylate

• Inchi： 1S/C8H6ClF3N2O2/c1-3-4(6(15)16-2)5(8(10,11)12)14-7(9)13-3/h1-2H3
• InChI Key： WBMGNQFHWMSZOB-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=C(C(=O)OC)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 254.0069896g/mol
• Monoisotopic Mass: 254.0069896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.1Ų

Additional information on Methyl 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine-5-carboxylate

Methyl 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine-5-carboxylate: A Comprehensive Overview

Methyl 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine-5-carboxylate, also known by its CAS number CAS No. 1416218-77-3, is a highly specialized organic compound with significant applications in various fields, particularly in the chemical and agricultural industries. This compound belongs to the class of pyrimidine derivatives, which are well-known for their versatility and wide-ranging utility in modern chemistry. The structure of this compound is characterized by a pyrimidine ring system substituted with a methyl group, a chlorine atom, and a trifluoromethyl group at specific positions, along with a methyl ester group attached to the carboxylate moiety.

The synthesis of Methyl 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine-5-carboxylate involves advanced organic synthesis techniques, often employing multi-step reactions that require precise control over reaction conditions. Recent studies have highlighted the importance of optimizing these synthesis pathways to enhance yield and purity, which are critical for industrial applications. Researchers have explored various catalysts and reaction mechanisms to improve the efficiency of these processes, ensuring that the compound can be produced on a large scale while maintaining its high quality.

One of the most notable applications of this compound is in the field of agriculture, where it serves as an active ingredient in certain pesticides and herbicides. The unique chemical properties of Methyl 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine-5-carboxylate make it highly effective in controlling pests and weeds without causing significant harm to crops or the environment. Recent research has focused on understanding its mode of action at the molecular level, revealing that it interferes with specific biochemical pathways in target organisms, leading to their demise while leaving non-target species relatively unaffected.

In addition to its agricultural applications, this compound has also found use in pharmaceutical research. Its structural features make it a promising candidate for drug development, particularly in targeting specific enzymes or receptors involved in various diseases. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer properties. These findings have sparked interest among pharmaceutical companies, which are now exploring its therapeutic potential through preclinical trials.

The environmental impact of Methyl 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine-5-carboxylate has been a subject of extensive research as well. Scientists are investigating its biodegradation pathways and assessing its persistence in different environmental compartments such as soil and water. Initial findings suggest that it undergoes rapid degradation under certain conditions, reducing its potential for long-term accumulation in ecosystems. However, further studies are needed to fully understand its environmental fate and ensure sustainable use.

From a chemical standpoint, the stability and reactivity of this compound are influenced by its substituents. The presence of electron-withdrawing groups like chlorine and trifluoromethyl enhances the electrophilic character of the pyrimidine ring, making it more susceptible to nucleophilic attacks. This property is exploited in various organic transformations where selective substitution reactions are desired. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, opening new avenues for stereochemistry-based applications.

In conclusion, Methyl 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine-5-carboxylate (CAS No. 1416218-77-3) is a versatile compound with significant contributions to both agricultural and pharmaceutical sectors. Its unique chemical properties and wide-ranging applications continue to attract attention from researchers worldwide. As new insights into its synthesis, mode of action, and environmental behavior emerge, this compound is poised to play an even more critical role in addressing global challenges related to food security and human health.